5-ethyl-2,3-dimethyl-7-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-ethyl-2,3-dimethyl-7-[4-(2-pyrazol-1-ylethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H28N6/c1-4-18-14-19(26-20(22-18)15(2)16(3)23-26)24-11-6-17(7-12-24)8-13-25-10-5-9-21-25/h5,9-10,14,17H,4,6-8,11-13H2,1-3H3
• InChI Key: KWFIMQHCMMUQOF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=NN2C(=C1)N3CCC(CC3)CCN4C=CC=N4)C)C
• Molecular Formula: C20H28N6
• Molecular Weight: 352.5 g/mol

Description

Synthesis Analysis The synthesis of pyrazolo[1,5-a]pyrimidines involves a variety of methods, including the reaction of 6-ethoxycarbonyl-7-(2-dimethylaminovinyl)pyrazolo[1,5-a]pyrimidines with hydrazine hydrate in acetic acid, leading to the formation of 7-oxo-6-[pyrazol-3′(5′)-yl]-4,7-dihydropyrazolo[1,5-a]pyrimidines. This process has been elucidated through NMR spectroscopy and X-ray diffraction analysis, highlighting the importance of intramolecular cyclization and the impact of substituents on the reaction pathway (Chimichi et al., 1996).

Molecular Structure Analysis The structural analysis of pyrazolo[1,5-a]pyrimidine derivatives reveals nonplanarity with boat conformations in certain instances, as evidenced by studies involving hydrogen-bonded ribbons in related compounds. These studies contribute to understanding the molecular geometry and potential intermolecular interactions critical for the chemical behavior of these compounds (Trilleras et al., 2008).

Chemical Reactions and Properties Chemical reactions involving pyrazolo[1,5-a]pyrimidines can be complex, with one study reporting the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones through the reaction of ammonium acetate with ethyl 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidine-6-carboxylates. These reactions underscore the synthetic versatility of pyrazolo[1,5-a]pyrimidine derivatives for producing novel compounds with potential biological activity (Bruni et al., 1994).

Physical Properties Analysis Investigations into the physical properties of pyrazolo[1,5-a]pyrimidine derivatives, such as solubility and crystal structure, provide insights into their potential applications and interactions with biological targets. For example, the study of the crystal structure of 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide sheds light on its inhibitory effects on cancer cell proliferation, indicating the importance of structural features in biological activity (Liu et al., 2016).

Chemical Properties Analysis The chemical properties of pyrazolo[1,5-a]pyrimidines, including their reactivity and potential as ligands for metal complexes, have been studied. For instance, copper(II) complexes based on pyrazolylpyrimidine ligands demonstrate unique non-covalent interactions, highlighting the chemical diversity and potential utility of these compounds in coordination chemistry and material science (Bushuev et al., 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound would depend on its current applications. For example, if it’s a drug, researchers might focus on improving its efficacy or reducing its side effects.